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Compound of Interest

N-(quinolin-2-
Compound Name:
ylmethyl)cyclopropanamine

CAS No.: 1042639-29-1

Cat. No.: B1461221

Get Quote

Executive Summary

N-(quinolin-2-yImethyl)cyclopropanamine (CAS: 1042639-29-1) is a specialized bioactive
small molecule belonging to the class of N-substituted cyclopropylamines. It functions primarily
as a mechanism-based inhibitor (suicide substrate) of FAD-dependent amine oxidases. Its core
pharmacological utility lies in the inhibition of Lysine-Specific Demethylase 1 (LSD1/KDM1A)
and Monoamine Oxidases (MAO-A/B).

This compound represents a privileged scaffold in medicinal chemistry, where the quinoline ring
serves as a hydrophobic "cap" to occupy the substrate-binding pocket, and the
cyclopropylamine moiety acts as the reactive "warhead" that covalently modifies the FAD
cofactor. It is extensively utilized in epigenetic drug discovery for Acute Myeloid Leukemia
(AML) and Small Cell Lung Cancer (SCLC).

Mechanism of Action: Suicide Inhibition
Pharmacophore Analysis
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The biological activity is driven by the synergy between two structural domains:

The Warhead (Cyclopropylamine): This group mimics the lysine

-amino group of the histone substrate (H3K4). Upon entering the catalytic site, it undergoes
oxidation by FAD. However, instead of a clean dehydrogenation, the cyclopropyl ring
undergoes a radical-mediated ring opening.

The Cap (Quinoline-2-ylmethyl): The bicyclic aromatic quinoline ring provides critical

stacking interactions with residues in the LSD1 substrate-binding tunnel (specifically Val333,
Met332, and Phe538), enhancing affinity and selectivity over smaller oxidases like MAO.

Catalytic Inactivation Pathway

The inhibition is irreversible and follows a Single Electron Transfer (SET) mechanism.

Step-by-Step Mechanism:

Binding: The amine binds to the active site; the lone pair aligns with the flavin ring of FAD.

Oxidation (SET): FAD accepts one electron from the nitrogen, forming an amine radical
cation.

Ring Opening: The unstable cyclopropyl radical cation undergoes homolytic ring fission,
generating a highly reactive carbon radical.

Adduct Formation: The carbon radical attacks the C(4a) or N(5) position of the reduced FAD
radical anion, forming a stable covalent adduct.

Inactivation: The enzyme-FAD complex is permanently disabled, blocking the demethylation
of Histone H3 Lysine 4 (H3K4me1/2).

Mechanistic Visualization
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Figure 1: Mechanism-based inactivation of LSD1 by N-(quinolin-2-
ylmethyl)cyclopropanamine.

Biological Profile & Therapeutic Potential[1][2][3]
Target Selectivity

While the cyclopropylamine core is common to MAO inhibitors (like tranylcypromine), the
quinoline-2-ylmethyl substituent shifts selectivity towards LSD1.

Target IC50 (Est.) Biological Consequence

Increases H3K4 methylation;

LSD1 (KDM1A) <100 nM induces differentiation in AML
cells.
>1 Reduced degradation of
MAO-A serotonin/norepinephrine
M (Antidepressant effect).
Reduced degradation of
MAO-B > 500 nM ]
dopamine.
> 10 Minimal inhibition due to steric
LSD2 (KDM1B) constraints in the LSD2 active
M site.

Cellular Effects

 Differentiation Therapy: In AML (Acute Myeloid Leukemia) cell lines (e.g., THP-1, MV4-11),
inhibition of LSD1 by this compound unlocks the expression of myeloid differentiation genes
(e.g., CD11b, CD86) that are normally repressed by the LSD1/CoREST complex.

o Growth Arrest: Treatment leads to G1/GO cell cycle arrest in SCLC (Small Cell Lung Cancer)
cells by reactivating the NOTCH signaling pathway.

Experimental Protocols
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Chemical Synthesis (Reductive Amination)

To generate the compound for biological testing, a high-yield reductive amination protocol is
required.

Reagents:

Quinoline-2-carbaldehyde (1.0 eq)

Cyclopropanamine (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Protocol:

Imine Formation: Dissolve quinoline-2-carbaldehyde in anhydrous DCM under

atmosphere. Add cyclopropanamine and stir at Room Temperature (RT) for 2 hours.
(Formation of imine intermediate is often visible by TLC).

e Reduction: Cool the solution to 0°C. Add Sodium Triacetoxyborohydride portion-wise.
o Reaction: Allow the mixture to warm to RT and stir overnight (12-16 hours).
e Quench: Quench with saturated

solution.

o Extraction: Extract the aqueous layer with DCM (3x). Combine organic layers, dry over

, and concentrate in vacuo.

« Purification: Purify via flash column chromatography (Hexane/Ethyl Acetate gradient) to yield
N-(quinolin-2-ylmethyl)cyclopropanamine as a pale yellow oil or solid.

Synthesis Workflow Diagram
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Figure 2: Synthetic route via reductive amination.

In Vitro LSD1 Inhibition Assay

Objective: Determine the

of the compound against recombinant LSD1.
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e Enzyme Prep: Dilute recombinant human LSD1/CoREST complex in Assay Buffer (50 mM
HEPES pH 7.5, 0.1 mM BSA).

e Substrate: H3K4me2 peptide (ARTK(me2)QTARK-biotin).
» Reaction:

o Incubate Enzyme + Inhibitor (Serial dilutions of N-(quinolin-2-
ylmethyl)cyclopropanamine) for 30 mins at RT (Pre-incubation is critical for mechanism-
based inhibitors).

o Add Substrate + Amplex Red + Horseradish Peroxidase (HRP).
o LSD1 demethylation produces

as a byproduct.

o reacts with Amplex Red (via HRP) to produce Resorufin (fluorescent).
e Detection: Measure Fluorescence (ExXEm = 530/590 nm) after 60 minutes.

e Analysis: Plot % Inhibition vs. Log[Concentration] to calculate
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» To cite this document: BenchChem. [Biological Activity of N-(quinolin-2-
ylmethyl)cyclopropanamine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1461221/docs#biological-activity-of-n-quinolin-2-
ylmethyl-cyclopropanamine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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